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Compound of Interest

1-(4-Bromobutyl)-4-
Compound Name:
methylbenzene

Cat. No.: B3318469

Physical Properties of 1-(4-Bromobutyl)-4-
methylbenzene: A Technical Overview

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical properties, specifically the melting and boiling
points, of the organic compound 1-(4-Bromobutyl)-4-methylbenzene. Despite a
comprehensive search of available chemical databases and scientific literature, specific
experimentally determined values for the melting and boiling points of this compound are not
readily available. This suggests that these properties may not have been extensively
documented or published in publicly accessible resources.

One supplier of this chemical compound lists it as a liquid at room temperature, which indicates
that its melting point is below standard ambient temperature. Another supplier explicitly states
that data for the boiling point is unavailable.

While direct data for 1-(4-Bromobutyl)-4-methylbenzene is not available, the physical
properties of structurally similar compounds can provide some context. It is crucial to note that
these are distinct molecules and their properties are not interchangeable, but they can offer a
general understanding of the expected physical state and volatility.

Data on Structurally Related Compounds
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Compound Name Chemical Structure  Melting Point (°C) Boiling Point (°C)

1-Bromo-4-
26-29 184
methylbenzene
1-(Bromomethyl)-4-
34-36 218-220
methylbenzene
1-Bromo-4-
Not available Not available
butylbenzene
1-(4-Bromobutoxy)-4- o ]
Liquid at room temp. Not available

methylbenzene

Disclaimer: The data presented in this table is for informational purposes only and pertains to
compounds structurally related to 1-(4-Bromobutyl)-4-methylbenzene. These values should
not be used as substitutes for the physical properties of 1-(4-Bromobutyl)-4-methylbenzene.

Experimental Protocols for Physical Property
Determination

In the absence of reported values, the melting and boiling points of 1-(4-Bromobutyl)-4-
methylbenzene would need to be determined experimentally. Standard laboratory procedures
for these determinations are well-established.

Determination of Melting Point

The melting point of a solid organic compound is the temperature at which it transitions from a
solid to a liquid state. A sharp melting point range (typically 0.5-1°C) is indicative of a pure
compound, while impurities tend to depress and broaden the melting range.

General Protocol using a Capillary Tube Method:

o Sample Preparation: A small amount of the solid compound is finely powdered and packed
into a capillary tube, sealed at one end, to a height of about 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
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Thiele tube with mineral oil or a modern digital melting point apparatus).

Heating: The heating bath is heated slowly and steadily, with the temperature being
monitored closely.

Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the last crystal melts (the completion of melting) are
recorded. This provides the melting point range.

Cooling and Repetition: The apparatus is allowed to cool, and the determination is typically
repeated to ensure accuracy.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

General Protocol using a Micro Boiling Point Method:

o Sample Preparation: A small volume (a few drops) of the liquid is placed in a small test tube
or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

Heating: The test tube is attached to a thermometer and heated in a suitable heating bath.

Observation of Ebullition: As the liquid is heated, a stream of bubbles will emerge from the
open end of the inverted capillary tube.

Temperature Recording: The heat source is removed, and the liquid is allowed to cool slowly.
The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point.[1][2][3][4][5]

Logical Workflow for Physical Property
Determination
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; ;
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Click to download full resolution via product page

Caption: General experimental workflows for determining the melting and boiling points of an
organic compound.

Signaling Pathways and Biological Activity

A thorough search of scientific literature and databases did not yield any information regarding
the involvement of 1-(4-Bromobutyl)-4-methylbenzene in any specific signaling pathways or
its application in drug development. Therefore, no diagrams or detailed descriptions of its
biological activity can be provided at this time. Further research would be required to
investigate any potential biological effects of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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